Cas no 93778-26-8 (Octanoic acid,2-tetradecyloctadecyl ester)

• Product Name: Octanoic acid,2-tetradecyloctadecyl ester
• CAS No: 93778-26-8
• MF: C₄₀H₈₀O₂
• MW: 593.062013626099
• CID: 807432
• PubChem ID: 3022330
• Update Time: 2025-04-19

Octanoic acid,2-tetradecyloctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-tetradecyloctadecyl ester
• 2-tetradecyloctadecyl octanoate
• NS00064768
• 93778-26-8
• DTXSID10918021
• EINECS 298-161-7

• Inchi： 1S/C40H80O2/c1-4-7-10-13-15-17-19-21-22-24-26-28-31-33-36-39(38-42-40(41)37-34-29-12-9-6-3)35-32-30-27-25-23-20-18-16-14-11-8-5-2/h39H,4-38H2,1-3H3
• InChI Key： AYXOLCSDTLRHLJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)CC(CCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 592.61583179g/mol
• Monoisotopic Mass: 592.61583179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 37
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 26.3Ų